Fast and mild palladium(ii)-catalyzed 1,4-oxidation of 1,3-dienes viaactivation of molecular oxygen with a designed cobalt(ii) porphyrin†

Chemical Communications Pub Date: 2005-01-21 DOI: 10.1039/B417758D

Abstract

The use of a Co(porphyrin)-amide ligand, 2, in the palladium(II)-catalyzed 1,4-diacetoxylation of conjugated dienes under O2 results in aerobic oxidation. The catalyst was highly active under O2, and the 1,4-diacetoxylation reaction could also be performed under air.

Graphical abstract: Fast and mild palladium(ii)-catalyzed 1,4-oxidation of 1,3-dienes via activation of molecular oxygen with a designed cobalt(ii) porphyrin
Fast and mild palladium(ii)-catalyzed 1,4-oxidation of 1,3-dienes viaactivation of molecular oxygen with a designed cobalt(ii) porphyrin†
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